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Compound of Interest

Compound Name: Dehydropodophyllotoxin

Cat. No.: B15579917 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of

Dehydropodophyllotoxin

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dehydropodophyllotoxin (DPT) is a naturally occurring lignan found in several plant species,

including Podophyllum species. It is a derivative of podophyllotoxin and has garnered

significant interest in the scientific community for its potent biological activities, including

antiviral and anticancer properties. This technical guide provides a comprehensive overview of

the physical and chemical properties of Dehydropodophyllotoxin, presents experimental

protocols for its characterization, and illustrates key concepts through detailed diagrams. This

document is intended to serve as a valuable resource for researchers, scientists, and

professionals involved in drug discovery and development.

Chemical Identity
Dehydropodophyllotoxin is structurally similar to podophyllotoxin, with the key difference

being the presence of a double bond in the C ring, leading to a planar structure in that region.
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Identifier Value

IUPAC Name

(5R,5aR,8aR,9R)-9-hydroxy-5-(3,4,5-

trimethoxyphenyl)-5,5a,8a,9-

tetrahydrofuro[3',4':6,7]naphtho[2,3-d]dioxol-

6(8H)-one

Chemical Formula C22H20O8

Molecular Weight 412.39 g/mol

CAS Number 553-10-6

PubChem CID 11105

Physical Properties
The physical properties of Dehydropodophyllotoxin are crucial for its handling, formulation,

and bioavailability studies.

Property Value Experimental Conditions

Melting Point 268-272 °C
Standard atmospheric

pressure

Appearance
White to off-white crystalline

powder

Solid state at room

temperature

Solubility

Soluble in DMSO, methanol,

and chloroform. Sparingly

soluble in water.

Standard temperature and

pressure

Optical Rotation [α]D -135° (c=0.5, CHCl3) 20 °C

Chemical Properties and Reactivity
Dehydropodophyllotoxin's chemical properties are dictated by its functional groups, including

a lactone ring, a trimethoxyphenyl group, and a hydroxyl group.
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Lactone Ring Stability: The γ-lactone ring is susceptible to hydrolysis under basic conditions,

leading to the opening of the ring and loss of biological activity.

Oxidation and Reduction: The hydroxyl group can be oxidized, and the double bond can be

reduced, offering avenues for synthetic modifications.

Chirality: The molecule possesses several chiral centers, making stereospecific synthesis

and characterization essential.

Experimental Protocols
Detailed methodologies are critical for the accurate characterization of

Dehydropodophyllotoxin.

Determination of Melting Point
Objective: To determine the temperature at which Dehydropodophyllotoxin transitions from a

solid to a liquid state.

Methodology:

A small amount of the crystalline powder is placed in a capillary tube.

The capillary tube is inserted into a calibrated melting point apparatus.

The temperature is gradually increased at a controlled rate (e.g., 1 °C/min).

The temperature range at which the substance begins to melt and completely liquefies is

recorded.

Apparatus Setup Measurement Process

Dehydropodophyllotoxin Sample Capillary Tube
Packing

Melting Point Apparatus
Insertion

Gradual Heating (1°C/min) Visual Observation Record Temperature Range
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Workflow for Melting Point Determination.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
Objective: To determine the purity of a Dehydropodophyllotoxin sample.

Methodology:

Mobile Phase Preparation: A mixture of acetonitrile and water (e.g., 60:40 v/v) is prepared

and degassed.

Standard Solution Preparation: A stock solution of Dehydropodophyllotoxin of known

concentration is prepared in the mobile phase.

Sample Preparation: The sample is dissolved in the mobile phase to a similar concentration

as the standard.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Flow Rate: 1.0 mL/min.

Injection Volume: 20 µL.

Detection: UV at 292 nm.

Analysis: The chromatograms of the standard and sample are compared. The area under the

peak corresponding to Dehydropodophyllotoxin is used to calculate the purity.

Biological Activity and Signaling Pathways
Dehydropodophyllotoxin is known to inhibit the polymerization of tubulin, which is a critical

component of the cytoskeleton. This disruption of microtubule dynamics leads to cell cycle

arrest and apoptosis.
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Mechanism of Action of Dehydropodophyllotoxin.

Conclusion
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Dehydropodophyllotoxin is a promising natural product with significant therapeutic potential.

A thorough understanding of its physical and chemical properties is fundamental for its

development as a drug candidate. The protocols and data presented in this guide provide a

solid foundation for researchers working with this compound. Further investigations into its

formulation, stability, and pharmacokinetic profile are warranted to fully exploit its clinical

potential.

To cite this document: BenchChem. [Physical and chemical properties of
Dehydropodophyllotoxin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579917#physical-and-chemical-properties-of-
dehydropodophyllotoxin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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